![molecular formula C8H18S2 B1199301 Dibutyl disulfide CAS No. 629-45-8](/img/structure/B1199301.png)
Dibutyl disulfide
Overview
Description
Dibutyl disulfide (DBDS) is a volatile organic compound (VOC) that has been used in a variety of industrial and scientific applications. It is a colorless liquid with a pungent odor and is highly flammable. DBDS is a sulfur-containing compound, which is derived from the reaction of dibutyl sulfide and sulfuric acid. It is used in the manufacture of a variety of products, such as rubber, plastics, pharmaceuticals, and fuel additives. It is also used in the synthesis of various organic compounds and as a solvent in the manufacture of perfumes and fragrances.
Scientific Research Applications
Application in Tissue Sulfhydryl Group Analysis : Ellman (1959) developed a water-soluble aromatic disulfide useful for determining sulfhydryl groups, particularly in biological materials, demonstrating its significance in biochemical analysis (Ellman, 1959).
Role in Disulfide Bond Formation : Mochizuki et al. (2015) explored disulfide bond formation in solution, emphasizing the importance of dibutyl disulfide in synthesizing multicystine peptides, which has implications in protein chemistry and bioengineering (Mochizuki et al., 2015).
Disulfide-Bridged Conjugates in Nucleic Acids Research : Stasinska et al. (2019) discussed the use of disulfide-bridged conjugates of oligonucleotides in studying DNA and RNA structures and interactions, highlighting the versatility of disulfide conjugation in nucleic acid research (Stasinska et al., 2019).
Flavor-Protein Binding Studies : Adams et al. (2001) investigated the binding of sulfur-containing flavor compounds to proteins, where this compound played a role in flavor retention and release, crucial in food chemistry (Adams et al., 2001).
Disulfide Bonds in Protein Folding : Wedemeyer et al. (2000) reviewed the applications of disulfide-bond chemistry in studying protein folding, where this compound can serve as a model for understanding disulfide interactions in proteins (Wedemeyer et al., 2000).
Analysis in Proteomics Research : Zhang et al. (2011) presented a method for analyzing proteins and peptides containing disulfide bonds, where this compound is used in the structural analysis of these biologically active molecules (Zhang et al., 2011).
In Disulfide Engineering : Craig and Dombkowski (2013) introduced a web-based tool for disulfide engineering in proteins, where this compound's chemistry could be relevant for introducing novel disulfide bonds in protein engineering (Craig & Dombkowski, 2013).
Post-Polymerization Functionalization of Polyolefins : Dunst et al. (2014) explored the reaction of this compound with bromine for the efficient postpolymerization modification of unsaturated polyolefins, highlighting its significance in polymer chemistry (Dunst et al., 2014).
Synthesis of Disulfide-Containing Compounds : Wang and Jiang (2018) focused on the methodologies for synthesizing disulfide-containing compounds, underscoring the utility of this compound in pharmaceutical and chemical biology applications (Wang & Jiang, 2018).
Electrosynthesis of Mono- and Disulfides : Shinkar’ et al. (2020) developed a method for synthesizing mono-, di-, and polysulfides using electrochemical reactions involving this compound, illustrating its application in the synthesis of organic sulfur derivatives (Shinkar’ et al., 2020).
Mechanism of Action
Target of Action
Dibutyl disulfide is a chemical compound with the formula CH₃(CH₂)₃SS(CH₂)₃CH₃ It’s known that disulfides can interact with various biological molecules, including proteins, and can influence their function .
Mode of Action
Disulfides in general are known to undergo redox reactions, which can lead to the formation of free radicals . These radicals can then interact with other molecules, potentially leading to changes in their structure and function.
Biochemical Pathways
For instance, they can undergo oxidation reactions to form sulfoxides
Pharmacokinetics
It’s known that the compound has a molecular weight of 17836 g/mol and a density of 0.937 g/cm3 , which could influence its bioavailability and distribution in the body.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its volatility (vapor pressure of 52 mmHg at 37.7 °C ) suggests that it could readily evaporate under certain conditions. Furthermore, its stability could be affected by factors such as temperature, pH, and the presence of other chemicals. More research is needed to fully understand how these and other environmental factors influence the action of this compound.
Properties
IUPAC Name |
1-(butyldisulfanyl)butane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18S2/c1-3-5-7-9-10-8-6-4-2/h3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUDSBWGCGSUXDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSSCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8060874 | |
Record name | Disulfide, dibutyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8060874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Boiling Point |
229.00 to 233.00 °C. @ 760.00 mm Hg | |
Record name | Dibutyl disulfide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029569 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
629-45-8 | |
Record name | Butyl disulfide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=629-45-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | n-Butyl disulfide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000629458 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butyl disulfide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36626 | |
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Record name | Disulfide, dibutyl | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Disulfide, dibutyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8060874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dibutyl disulphide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.084 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DIBUTYL DISULFIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z77EF35C0Q | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | Dibutyl disulfide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029569 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of dibutyl disulfide?
A1: this compound has the molecular formula C8H18S2 and a molecular weight of 178.36 g/mol.
Q2: Is there any spectroscopic data available for this compound?
A2: While the provided abstracts don't delve into detailed spectroscopic analysis, techniques like Nuclear Magnetic Resonance (NMR) [], Infrared (IR) spectroscopy [], and X-ray photoelectron spectroscopy (XPS) [] are commonly used to characterize this compound and its interactions.
Q3: How does this compound perform as an additive in materials?
A3: this compound, when added to wheat flour, has shown improvements in breadmaking quality by enhancing bread height and specific volume. This effect is related to the number of carbon atoms in the disulfide and its interaction with wheat proteins [].
Q4: How stable are gold nanoparticles capped with this compound?
A4: Gold nanoparticles capped with this compound tend to sinter at lower temperatures under high vacuum compared to ambient pressure due to the higher volatility of the resulting this compound []. This highlights the importance of considering the surrounding atmosphere for applications utilizing these nanoparticles.
Q5: What about the stability of this compound on gold surfaces under different conditions?
A5: Research suggests that on a gold (111) surface, this compound exists in a rapid equilibrium between immobile, chemisorbed thiolates, and highly mobile, physisorbed disulfides at room temperature []. This dynamic behavior influences displacement reactions with other thiols on the gold surface.
Q6: Can this compound be used in catalytic applications?
A6: Yes, this compound acts as a chain transfer agent in polymerization reactions. For instance, it influences the kinetics and potentially the mechanism of particle nucleation in the emulsion polymerization of vinyl pivalate [].
Q7: Are there specific reactions where this compound plays a catalytic role?
A7: this compound can catalyze the [3 + 2] methylenecyclopentane annulations of both unactivated and electron-rich olefins with 2-(phenylsulfonyl)-1-methylenecyclopropanes, leading to the regiospecific formation of methylene-cyclopentanes [].
Q8: How does this compound impact the polymerization of styrene?
A8: this compound acts as an energy transfer agent in the gamma-radiation-induced polymerization of styrene, increasing the rate of polymerization. It also participates in chain transfer reactions during the process [].
Q9: How does this compound interact with hydrogen atoms?
A9: The reaction of this compound with hydrogen atoms primarily yields 1-butanethiol, butane, and 1-butene. Deuterium labeling studies suggest a mechanism involving the formation of a butylthio radical and subsequent reactions with hydrogen atoms [].
Q10: Does this compound participate in radical-promoted reactions?
A10: Yes, this compound plays a crucial role in radical-promoted synthesis of [5.5.n] tricyclic ring systems. It participates in radical fragmentation and double cyclization reactions, ultimately leading to the formation of the desired bi- or tricyclic products [].
Q11: What are some practical applications of this compound?
A11: this compound is used in various applications, including:
- Mercury removal: Organic sulfide modified bimetallic iron-copper nanoparticle aggregates, synthesized using this compound, show promise in removing elemental mercury from vapor streams at elevated temperatures [].
- Preliminary sulfiding agent: this compound is a key component in sulfiding agents used for the preliminary sulfurization process of hydrotreating catalysts, both in situ and ex situ [].
- Oviposition stimulant: this compound acts as an oviposition stimulant for the onion maggot, Hylemya antiqua, influencing its host selection behavior in agricultural settings [, ].
Q12: What is known about the environmental impact of this compound?
A12: While the provided abstracts don't specifically address the environmental impact of this compound, research suggests that a denitrifying marine bacterium, Thiobacillus sp. strain ASN-1, can degrade this compound both aerobically and anaerobically []. This finding indicates a potential bioremediation pathway for this compound.
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